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Compound of Interest

Compound Name: N-Methylparoxetine

Cat. No.: B1679036 Get Quote

Application Note
Introduction
N-Methylparoxetine, a key intermediate in the synthesis of the selective serotonin reuptake

inhibitor (SSRI) Paroxetine, is also a significant process-related impurity that requires careful

monitoring during drug manufacturing.[1][2] The purity and quality of Paroxetine active

pharmaceutical ingredient (API) are critically dependent on the effective control of N-
Methylparoxetine levels. To ensure accurate quantification and adherence to regulatory

requirements, a highly characterized N-Methylparoxetine reference standard is essential for

analytical method development, validation, and routine quality control testing.[3] This document

provides detailed application notes and protocols for the use of N-Methylparoxetine as a

reference standard in analytical chemistry.

Chemical and Physical Properties
N-Methylparoxetine is the N-methylated derivative of Paroxetine. Its chemical structure and

properties are well-defined, making it suitable for use as a primary reference material.
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Property Value Reference

Chemical Name

(3S,4R)-3-((1,3-benzodioxol-5-

yloxy)methyl)-4-(4-

fluorophenyl)-1-

methylpiperidine

[1]

CAS Number 110429-36-2 [4][5]

Molecular Formula C₂₀H₂₂FNO₃ [5]

Molecular Weight 343.39 g/mol [5]

Appearance White to off-white solid

Solubility

Soluble in methanol, ethanol,

acetonitrile, and

dichloromethane

Synthesis and Purification
N-Methylparoxetine is typically synthesized as a key intermediate in the overall synthesis of

Paroxetine. A common synthetic route involves the reaction of a sulfonate ester of (3S,4R)-4-

(4-fluorophenyl)-3-hydroxymethyl-1-methylpiperidine with sesamol in the presence of a base.
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N-Methylparoxetine Synthesis

(-)-trans-4-(4-fluorophenyl)-3-
hydroxymethyl-1-methylpiperidine

sulfonate ester

Condensation Reaction

Sesamol
(3,4-methylenedioxyphenol)

Base (e.g., Potassium Carbonate)

Solvent (e.g., MIBK)

N-Methylparoxetine Purification
(Crystallization/Chromatography)

N-Methylparoxetine
Reference Standard
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Analytical Workflow for N-Methylparoxetine

Sample Preparation
(e.g., LLE, SPE)

HPLC / UPLC Separation

UV Detection Mass Spectrometry
(MS/MS)

Data Acquisition
and Processing

Quantification and Reporting

Paroxetine Metabolism Pathway

Paroxetine CYP2D6 Catechol Intermediate COMT

Methoxy Metabolite 1

Methoxy Metabolite 2

Conjugation
(Glucuronidation/Sulfation) Excretion

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

